Cas no 80081-45-4 (Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI))

Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI) structure
80081-45-4 structure
Product Name:Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI)
CAS No:80081-45-4
MF:C4H10N4O4
MW:178.146600246429
CID:723943
PubChem ID:73629
Update Time:2025-04-19

Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI)
    • (2S,3S)-2,3-dihydroxybutanedihydrazide
    • [S-(R*,R*)]-tartarohydrazide
    • 80081-45-4
    • DTXSID101190922
    • Butanedioic acid, 2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]-
    • NSC-57884
    • NCIStruc1_000173
    • (S-(R*,R*))-Tartarohydrazide
    • EINECS 279-391-7
    • NCGC00013698
    • NCGC00096809-01
    • NSC 57884
    • NCGC00013698-02
    • CCG-36286
    • NCI57884
    • CHEMBL1555929
    • NCIStruc2_000096
    • Inchi: 1S/C4H10N4O4/c5-7-3(11)1(9)2(10)4(12)8-6/h1-2,9-10H,5-6H2,(H,7,11)(H,8,12)/t1-,2-/m0/s1
    • InChI Key: MDJZGXRFYKPSIM-LWMBPPNESA-N
    • SMILES: O[C@H](C(NN)=O)[C@@H](C(NN)=O)O

Computed Properties

  • Exact Mass: 178.07
  • Monoisotopic Mass: 178.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151A^2
  • XLogP3: -3.9

Experimental Properties

  • Density: 1.626
  • Boiling Point: 724.9°C at 760 mmHg
  • Flash Point: 392.2°C
  • Refractive Index: 1.608
  • PSA: 150.70000
  • LogP: -2.12960
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